
systematic review meta-analysis deuruxolitinib
alopecia areata

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Deuruxolitinib

CAS No.: 1513883-39-0

Cat. No.: S3469398

Get Quote

Efficacy and Safety Profile of Deuruxolitinib

The table below summarizes the core efficacy and safety data for deuruxolitinib from recent meta-analyses.

Aspect Key Data Summary Notes & Context

Overall Efficacy
(SALT Score)

Mean Difference (MD) in SALT change from
baseline: -47.26 [95% CI: -53.47 to -41.05;

p<0.00001] [1] [2] [3]

Improvement measured at 24
weeks.

High Level of
Response (SALT75)

Risk Ratio (RR) for achieving ≥75% hair

regrowth: 93.66 [95% CI: 23.42 to 374.65;
p<0.00001] [1] [2]

Measures likelihood of

significant regrowth vs.
placebo.

Very High Level of
Response (SALT90)

Risk Ratio (RR) for achieving ≥90% hair
regrowth: 65.26 [95% CI: 16.28 to 261.58;

p<0.00001] [1] [2]

Measures likelihood of near-
complete regrowth vs.

placebo.

Patient-Reported
Satisfaction

Mean Difference (MD) in Hair Satisfaction

PRO: -1.52 [95% CI: -1.76 to -1.27;
p<0.00001] [1] [2]

Lower scores indicate higher

satisfaction.
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| Common Adverse Events | • Acne: RR=1.80 (more significant at 12 mg dose) [1] • Headache: RR=1.49

[95% CI: 0.98 to 6.54; p=0.06] [1] • Elevated Creatine Phosphokinase (CPK): RR=2.79 [95% CI: 1.5 to

4.99; p=0.0006] [1] | Generally manageable; CPK elevation typically asymptomatic. |

Comparative Efficacy with Other JAK Inhibitors

A Bayesian Network Meta-Analysis allows for indirect comparisons of different JAK inhibitors where

head-to-head trials are not available. Efficacy is ranked using SUCRA values, where a higher value (closer

to 100%) indicates better relative performance [4].

Treatment
Regimen

SUCRA for
SALT ≤20
(≥80% scalp
coverage)

SUCRA for
SALT75 (≥75%
improvement)

SUCRA for
Severe AA

Key Comparative
Findings

Deuruxolitinib 12
mg BID

92.6% [5] [6] 97.6% [4] 93.95% [4] Most effective for high
levels of hair regrowth

(SALT75/SALT90) [4] [5].

Deuruxolitinib 8
mg BID (FDA-
approved dose)

Information

missing

86.78% [4] 80.70% [4] More effective than

baricitinib 2 mg [5];
comparable to ritlecitinib

50 mg and baricitinib 4 mg
[6].

Brepocitinib 30
mg

95.67% [4] 84.48% [4] Information
missing

Ranked highest for
SALT50 response [4].

Ritlecitinib 50 mg
(FDA-approved)

Information
missing

Information
missing

87.53% [4] Appears to balance
efficacy and safety

favorably [4].

Baricitinib 4 mg
(FDA-approved)

Information

missing

Information

missing

Information

missing

Shows dose-dependent

efficacy, less effective than
higher-dose deuruxolitinib

[5] [6].
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Experimental Protocols from Key Studies

The robust data on deuruxolitinib comes from rigorously conducted systematic reviews and meta-analyses.

Here are the methodologies used in the key studies cited:

Systematic Review and Dose-Ranging Meta-Analysis (Frontiers in Medicine, 2025) [1] [2] [3]:

Data Sources: Cochrane CENTRAL, Medline, and ClinicalTrials.gov were searched up to July

30, 2023.
Study Selection: Included three Randomized Controlled Trials (RCTs) with a total of 1,372
patients with moderate-to-severe Alopecia Areata (≥50% scalp hair loss).
Efficacy Outcomes: The primary outcome was the change in SALT score from baseline to

Week 24. Secondary outcomes included the proportion of patients achieving SALT75 and
SALT90, and patient-reported satisfaction (SPRO).

Safety Outcomes: Treatment-emergent adverse events (TEAEs) like headache, acne, and
elevated CPK were assessed at Week 28.

Statistical Analysis: For efficacy, the Mean Difference (MD) for continuous data (e.g., SALT
score change) and Risk Ratio (RR) for dichotomous data (e.g., proportion achieving SALT75)

were calculated using a random-effects model. Heterogeneity was assessed using the I²
statistic.

Network Meta-Analysis (PMC, 2024) [4]:

Methodology: This study employed a Bayesian Network Meta-Analysis (NMA), which
enables statistical comparison of multiple treatments (13 trials, 3,613 patients) by combining

direct and indirect evidence.
Outcomes & Ranking: The analysis focused on SALT score changes, SALT50, and SALT75

responses. Treatments were ranked based on SUCRA values.
Model Implementation: The analysis was performed using the gemtc package in R software,

with Markov Chain Monte Carlo (MCMC) methods used for estimation. Model convergence
was checked using the Gelman-Rubin statistic.

Mechanism of Action: JAK-STAT Pathway Inhibition

Deuruxolitinib's efficacy stems from its targeted action on the immune pathway responsible for Alopecia

Areata. The diagram below illustrates this mechanism.
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Figure 1: Mechanism of JAK Inhibitors in Alopecia Areata. Deuruxolitinib

inhibits JAK1/JAK2, blocking the inflammatory signaling that leads to

hair follicle attack [4] [7] [8].
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Key Takeaways for Researchers

Dose-Dependent Efficacy: The 12 mg twice-daily dose of deuruxolitinib consistently shows
superior efficacy in achieving high levels of hair regrowth (SALT75/SALT90), though the 8 mg twice-
daily dose is the currently FDA-approved regimen [4] [5].
Efficacy vs. Safety Trade-off: While deuruxolitinib demonstrates high efficacy, some analyses note

it may have a greater likelihood of adverse events compared to other JAK inhibitors [4]. In
contrast, ritlecitinib 50 mg is noted as a potential optimal choice for balancing safety and efficacy [4].

Need for Long-Term Data: Current comparative evidence is primarily based on 6-month (24-week)
outcome data. The long-term relative efficacy and safety of these JAK inhibitors remain an area for

future research as more evidence emerges [4] [5].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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